Isothermal crystallization kinetics of in situ photo and thermo aged poly(ethylene oxide) using photoDSC†

Physical Chemistry Chemical Physics Pub Date: 2007-02-16 DOI: 10.1039/B618701C

Abstract

Isothermal crystallization of a high molecular weight PEO (Mw = 4 000 000) has been investigated using photoDSC. Combining light irradiation, heating and DSC analysis, photoDSC demonstrates good capability to follow the in situ photo- and thermo-ageing of semi-crystalline polymers. Isothermal crystallization of PEO was performed at 55 °C. After ageing at different temperatures ranging from 0 to 90 °C and for various periods of time, the kinetics of this crystallization was found following the Avrami theory. Avrami exponent, n, was found between 0.9 and 1.4 evidencing a one-dimension growth process. It was also found that the isothermal crystallization rate (i.e. reciprocal crystallization half-time) was exposure time, ageing temperature and light intensity dependent which makes this kinetic parameter a good indicator of following and comparing the degradation of the semi-crystalline polymers.

Graphical abstract: Isothermal crystallization kinetics of in situ photo and thermo aged poly(ethylene oxide) using photoDSC
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